Cas no 1609400-52-3 (1-(1-methyl-4-piperidyl)ethanamine;dihydrochloride)

• Product Name: 1-(1-methyl-4-piperidyl)ethanamine;dihydrochloride
• CAS No: 1609400-52-3
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD26959674
• CID: 4608350
• Update Time: 2025-09-28

1-(1-methyl-4-piperidyl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)ethan-1-amine dihydrochloride
• 1-(1-Methyl-4-piperidyl)ethanamine dihydrochloride
• 1-(1-methyl-4-piperidyl)ethanamine;dihydrochloride

• MDL： MFCD26959674
• Inchi： 1S/C8H18N2.2ClH/c1-7(9)8-3-5-10(2)6-4-8;;/h7-8H,3-6,9H2,1-2H3;2*1H
• InChI Key： JLPXSEDTCCNHBL-UHFFFAOYSA-N
• SMILES： NC(C1CCN(C)CC1)C.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 1-(1-methyl-4-piperidyl)ethanamine;dihydrochloride

Comprehensive Guide to 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride (CAS No. 1609400-52-3): Properties, Applications, and Market Insights

In the rapidly evolving field of pharmaceutical and chemical research, 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride (CAS No. 1609400-52-3) has emerged as a compound of significant interest. This comprehensive guide delves into its chemical properties, diverse applications, and the latest market trends, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

The compound 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride is a piperidine derivative that has garnered attention in various research domains. With the growing interest in piperidine-based compounds and their potential applications, understanding this specific chemical entity becomes increasingly important. Its molecular structure features a methyl-substituted piperidine ring coupled with an ethanamine moiety, making it a versatile building block in synthetic chemistry.

Recent searches in scientific databases and AI-powered research tools reveal that many users are particularly interested in the synthesis methods for 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride. The compound can be synthesized through several routes, with the most common involving the reductive amination of appropriate precursors. Researchers are also exploring more efficient and environmentally friendly synthetic pathways, reflecting the current industry focus on green chemistry and sustainable synthesis.

The physicochemical properties of 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride make it particularly valuable in pharmaceutical research. Its solubility profile, stability characteristics, and molecular interactions are subjects of ongoing study. Many researchers are investigating how these properties influence the compound's behavior in various biological systems and formulation matrices, addressing common questions about its bioavailability and pharmacokinetics.

One of the most frequently searched topics related to this compound concerns its potential applications in drug discovery and development. While specific therapeutic uses are still under investigation, the structural features of 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride suggest potential as an intermediate in the synthesis of various bioactive molecules. Its piperidine core is a common motif in many pharmaceutical compounds targeting the central nervous system.

The analytical characterization of 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride is another area of significant interest. Modern techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and identity. These analytical methods are crucial for quality control in research and potential industrial applications, addressing common concerns about compound verification and purity standards.

Market trends indicate growing demand for specialized chemical intermediates like 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride. The pharmaceutical industry's continuous search for novel molecular entities has driven interest in such building blocks. Recent market analyses show increasing inquiries about bulk availability, custom synthesis options, and regulatory status of this compound, reflecting its potential commercial importance.

Storage and handling considerations for 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride are also common search topics among laboratory professionals. Proper storage conditions typically involve protection from moisture and maintenance at controlled temperatures. These precautions ensure the compound's stability over extended periods, addressing practical concerns about chemical storage and material handling in research settings.

Recent scientific literature has highlighted the potential of piperidine derivatives in addressing various research challenges. While 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride itself may not be a final active ingredient, its structural features make it valuable for medicinal chemistry explorations. Researchers are particularly interested in how modifications to its core structure might yield compounds with improved biological activity or drug-like properties.

The future outlook for 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride appears promising, with increasing research attention and potential applications in various scientific domains. As the pharmaceutical industry continues to explore novel chemical spaces, compounds like this serve as important tools for drug discovery and chemical biology research. Ongoing studies may reveal additional uses and properties that could further enhance its scientific and commercial value.

For researchers working with 1-(1-methyl-4-piperidyl)ethanamine dihydrochloride, it's essential to stay updated with the latest literature and patent developments. The compound's versatility as a chemical building block ensures its continued relevance in synthetic chemistry and pharmaceutical research. As new applications emerge and synthesis methods improve, this compound is likely to maintain its position as an important tool in scientific exploration and innovation.